Cas no 1291491-25-2 (3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one)

• Product Name: 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one
• CAS No: 1291491-25-2
• MF: C₁₅H₁₃FN₂O
• MW: 256.274926900864
• CID: 4916048
• Update Time: 2025-06-14

3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one
• 3-Amino-4-(2-fluorophenyl)-1-phenylazetidin-2-one

• Inchi： 1S/C15H13FN2O/c16-12-9-5-4-8-11(12)14-13(17)15(19)18(14)10-6-2-1-3-7-10/h1-9,13-14H,17H2
• InChI Key： MPFLSNBXZVSLMS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(N1C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 256.10119120 g/mol
• Monoisotopic Mass: 256.10119120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.27
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one

Research Brief on 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one (CAS: 1291491-25-2): Recent Advances and Applications

The compound 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one (CAS: 1291491-25-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This β-lactam derivative, characterized by a fluorine-substituted phenyl ring and an amino group, exhibits promising biological activity, particularly in the context of antibiotic resistance and targeted drug design. Recent studies have explored its synthesis, mechanism of action, and potential as a scaffold for novel pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antibacterial properties of 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one against multidrug-resistant (MDR) bacterial strains. The compound demonstrated moderate inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Molecular docking simulations revealed that the fluorine atom enhances binding affinity to penicillin-binding proteins (PBPs), suggesting a potential role in overcoming β-lactam resistance mechanisms.

Further research has highlighted the compound's utility as a building block for more complex drug candidates. A 2024 ACS Chemical Biology paper detailed its incorporation into hybrid molecules combining β-lactam and fluoroquinolone pharmacophores, yielding derivatives with synergistic effects against Gram-negative pathogens. The amino group at the 3-position was identified as a critical site for further functionalization, enabling the development of prodrugs with improved pharmacokinetic profiles.

From a synthetic perspective, advances in asymmetric catalysis have enabled more efficient routes to enantiomerically pure 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one. A recent Organic Letters publication (2024) described a chiral palladium-catalyzed [2+2] cycloaddition achieving >90% ee, addressing previous challenges in stereocontrol. This methodological breakthrough is expected to facilitate structure-activity relationship (SAR) studies and scale-up production for preclinical evaluation.

Ongoing clinical investigations focus on the compound's potential beyond antimicrobial applications. Preliminary in vitro data suggest activity against certain cancer cell lines, particularly those with EGFR mutations, possibly due to the β-lactam ring's electrophilic reactivity. However, further toxicological studies are needed to assess its therapeutic index before human trials can be considered.

In conclusion, 3-Amino-4-(2-fluoro-phenyl)-1-phenyl-azetidin-2-one represents a versatile chemical entity with multiple avenues for therapeutic development. Its dual functionality as both a bioactive compound and synthetic intermediate positions it as a valuable asset in addressing current challenges in drug discovery, particularly in the era of increasing antibiotic resistance. Future research directions should explore its covalent target engagement strategies and potential for combination therapies.